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Compound of Interest

Compound Name: 5-Bromo-7-nitroindoline

Cat. No.: B556508 Get Quote

This guide provides a comprehensive overview of the molecular structure, properties, and

synthesis of 5-Bromo-7-nitroindoline, a key intermediate in pharmaceutical and organic

synthesis research.

Molecular Properties and Structure
5-Bromo-7-nitroindoline, with the CAS number 80166-90-1, is a versatile chemical compound

utilized as a building block in the development of novel pharmaceuticals and in the synthesis of

biologically active molecules.[1] Its chemical structure is characterized by an indoline core

substituted with a bromine atom at the 5th position and a nitro group at the 7th position.

Table 1: Physicochemical Properties of 5-Bromo-7-nitroindoline
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Property Value Reference

Molecular Formula C₈H₇BrN₂O₂ [1][2]

Molecular Weight 243.06 g/mol [1][2]

Appearance
Red-orange to brown

crystalline powder
[1]

Melting Point 133-136°C [2]

Boiling Point 344.2±42.0 °C (Predicted) [2]

Flash Point 162°C [2]

Water Solubility Insoluble in water [2]

Storage Conditions 0-8 °C [1]

Below is a two-dimensional representation of the molecular structure of 5-Bromo-7-
nitroindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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